Cas no 1804041-19-7 (2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804041-19-7
• MF: C₁₀H₇BrF₃IOS
• MW: 439.030663728714
• CID: 4972897
• Update Time: 2025-05-19

2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3IOS/c1-5(11)9(16)8-6(15)3-2-4-7(8)17-10(12,13)14/h2-5H,1H3
• InChI Key： PLFUOJGCBJJQAV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(C(C)Br)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one

2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804041-19-7): A Comprehensive Overview

2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804041-19-7) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, an iodine atom, and a trifluoromethylthio group, which collectively contribute to its diverse reactivity and potential applications.

The bromine and iodine substituents in 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one make it an attractive starting material for various synthetic transformations. These halogen atoms can undergo substitution reactions with nucleophiles, leading to the formation of a wide range of derivatives. For instance, recent studies have demonstrated the utility of this compound in the synthesis of biologically active molecules, such as inhibitors of specific enzymes and receptors.

The trifluoromethylthio group is another key feature of this compound. This functional group imparts unique electronic and steric properties, making it particularly useful in the design of molecules with enhanced biological activity. The trifluoromethylthio group can also influence the solubility and stability of the final product, which are crucial factors in drug development.

In the context of medicinal chemistry, 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one has been explored as a building block for the synthesis of potential therapeutic agents. Recent research has focused on its use in the development of anticancer drugs, where its ability to undergo selective functionalization can be leveraged to create compounds with improved pharmacological profiles. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of this compound that exhibited potent antiproliferative activity against various cancer cell lines.

Beyond its applications in medicinal chemistry, 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one has also found use in materials science. The presence of multiple reactive sites makes it suitable for polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, sensors, and coatings.

The synthetic versatility of 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one is further highlighted by its role in cross-coupling reactions. These reactions are essential in organic synthesis for constructing complex molecular architectures. For instance, Suzuki-Miyaura coupling reactions involving this compound have been reported to yield high yields and excellent regioselectivity, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

To summarize, 2-Bromo-1-(2-iodo-6-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804041-19-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive starting material for synthetic transformations, drug development, and materials science research. Ongoing studies continue to explore new avenues for its utilization, further cementing its importance in these fields.